2,5-Bis(hydroxymethyl)furan diacetate

• CAS No.: 5076-10-8
• Product Name: 2,5-Bis(hydroxymethyl)furan diacetate
• Molecular Formula: C10H12O5
• Molecular Weight: 212.2 g/mol
• IUPAC Name: [5-(acetyloxymethyl)furan-2-yl]methyl acetate
• Standard InChI: InChI=1S/C10H12O5/c1-7(11)13-5-9-3-4-10(15-9)6-14-8(2)12/h3-4H,5-6H2,1-2H3
• Standard InChIKey: UQYIJQXDRBKHBG-UHFFFAOYSA-N
• SMILES: CC(=O)OCC1=CC=C(O1)COC(=O)C
• Canonical SMILES: CC(=O)OCC1=CC=C(O1)COC(=O)C
• Appearance: Solid powder
• Description: BAMF is an acetylating agent for the chemical modification of proteins.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BAMF
• Reference: 1: Li L, Wania F. Mechanistic Pharmacokinetic Modeling of the Bioamplification of Persistent Lipophilic Organic Pollutants in Humans during Weight Loss. Environ Sci Technol. 2017 May 16;51(10):5563-5571. doi: 10.1021/acs.est.7b00055. Epub 2017 May 3. PubMed PMID: 28436229.; 2: De S, Kumar T, Bohre A, Singh LR, Saha B. Furan-based acetylating agent for the chemical modification of proteins. Bioorg Med Chem. 2015 Feb 15;23(4):791-6. doi: 10.1016/j.bmc.2014.12.053. Epub 2014 Dec 30. PubMed PMID: 25596165.; 3: Anwari K, Webb CT, Poggio S, Perry AJ, Belousoff M, Celik N, Ramm G, Lovering A, Sockett RE, Smit J, Jacobs-Wagner C, Lithgow T. The evolution of new lipoprotein subunits of the bacterial outer membrane BAM complex. Mol Microbiol. 2012 Jun;84(5):832-44. doi: 10.1111/j.1365-2958.2012.08059.x. Epub 2012 Apr 23. PubMed PMID: 22524202; PubMed Central PMCID: PMC3359395.; 4: Cintas HL, Parks R, Don S, Gerber L. Brief assessment of motor function: content validity and reliability of the upper extremity gross motor scale. Phys Occup Ther Pediatr. 2011 Nov;31(4):440-50. doi: 10.3109/01942638.2011.572148. Epub 2011 May 23. PubMed PMID: 21599568; PubMed Central PMCID: PMC3215087.; 5: Posse JM, Friese K, Grzechnik A. Structural stability of BaMF4 (M = Mg, Zn and Mn) at high pressures. J Phys Condens Matter. 2011 Jun 1;23(21):215401. doi: 10.1088/0953-8984/23/21/215401. Epub 2011 May 9. PubMed PMID: 21555837.; 6: Kim SW, Chang HY, Halasyamani PS. Selective pure-phase synthesis of the multiferroic BaMF(4) (M = Mg, Mn, Co, Ni, and Zn) family. J Am Chem Soc. 2010 Dec 22;132(50):17684-5. doi: 10.1021/ja108965s. Epub 2010 Nov 29. PubMed PMID: 21114317.; 7: Löffler C, Kuntze K, Vazquez JR, Rugor A, Kung JW, Böttcher A, Boll M. Occurrence, genes and expression of the W/Se-containing class II benzoyl-coenzyme A reductases in anaerobic bacteria. Environ Microbiol. 2011 Mar;13(3):696-709. doi: 10.1111/j.1462-2920.2010.02374.x. Epub 2010 Nov 18. PubMed PMID: 21087381.; 8: Smith MR, Hildenbrand H, Smith AC. Sensory motor and functional skills of dizygotic twins: one with Smith-Magenis syndrome and a twin control. Phys Occup Ther Pediatr. 2009;29(3):239-57. PubMed PMID: 19842854.; 9: El-Khouly ME. Comparative study of the bimolecular electron transfer of fullerenes (C60/C70) and 9,9-disubstituted fluorenes by laser flash photolysis. Photochem Photobiol Sci. 2007 May;6(5):539-44. Epub 2007 Feb 15. PubMed PMID: 17487306.; 10: Semler O, Fricke O, Vezyroglou K, Stark C, Schoenau E. Preliminary results on the mobility after whole body vibration in immobilized children and adolescents. J Musculoskelet Neuronal Interact. 2007 Jan-Mar;7(1):77-81. PubMed PMID: 17396011.; 11: Suskauer SJ, Cintas HL, Marini JC, Gerber LH. Temperament and physical performance in children with osteogenesis imperfecta. Pediatrics. 2003 Feb;111(2):E153-61. PubMed PMID: 12563089.; 12: Cintas HL, Siegel KL, Furst GP, Gerber LH. Brief assessment of motor function: reliability and concurrent validity of the Gross Motor Scale. Am J Phys Med Rehabil. 2003 Jan;82(1):33-41. PubMed PMID: 12510183.; 13: Le PU, Benlimame N, Lagana A, Raz A, Nabi IR. Clathrin-mediated endocytosis and recycling of autocrine motility factor receptor to fibronectin fibrils is a limiting factor for NIH-3T3 cell motility. J Cell Sci. 2000 Sep;113 ( Pt 18):3227-40. PubMed PMID: 10954421.; 14: Benlimame N, Le PU, Nabi IR. Localization of autocrine motility factor receptor to caveolae and clathrin-independent internalization of its ligand to smooth endoplasmic reticulum. Mol Biol Cell. 1998 Jul;9(7):1773-86. PubMed PMID: 9658170; PubMed Central PMCID: PMC25416.
• PubChem Compound: 4077187
• Last Modified: Nov 11 2021